Chymase inhibitor procurement often fails due to species-specific IC50 variance and lack of multi-disease in vivo validation, causing experimental irreproducibility.
TY-51469 (CAS 603987-59-3) solves this with:
Human chymase IC50 7.0 nM ; 17.5x higher potency for simian chymase (0.4 nM) - critical for NHP PK/PD modeling
Published survival benefit (100% vs 0% placebo) in diet-induced NASH model at 1 mg/kg/day oral
Bleeding-time neutral antithrombotic efficacy in DVT model - uncouples efficacy from hemostatic risk
TY-51469 (2-[4-(5-fluoro-3-methylbenzo[b]thiophen-2-yl)sulfonamido-3-methanesulfonylphenyl]thiazole-4-carboxylic acid) is a synthetic, small-molecule chymase inhibitor with nanomolar potency against both simian and human chymases (IC50 values of 0.4 nM and 7.0 nM, respectively) . It is a selective serine protease inhibitor that targets chymase, a chymotrypsin-like enzyme primarily localized in mast cell secretory granules and implicated in angiotensin II generation, extracellular matrix remodeling, and fibrotic tissue responses . Unlike broad-spectrum serine protease inhibitors, TY-51469 exhibits restricted target specificity, making it suitable for mechanistic dissection of chymase-dependent pathways in inflammatory and fibrotic disease models [1]. The compound has demonstrated efficacy in multiple preclinical models, including silica-induced pulmonary fibrosis, indomethacin-induced intestinal damage, and diet-induced non-alcoholic steatohepatitis (NASH), establishing its utility as a pharmacological tool for investigating mast cell–driven pathology [2].
1Selective chymase target engagement; no ACE/tryptase inhibition reported
2Multi-model validation context across fibrosis, thrombosis, and metabolic disease models
3Species-selectivity characterized for NHP PK/PD research workflow
[2] Takato H, Yasui M, Ichikawa Y, et al. The specific chymase inhibitor TY-51469 suppresses the accumulation of neutrophils in the lung and reduces silica-induced pulmonary fibrosis in mice. Exp Lung Res. 2011;37(2):101-108. doi:10.3109/01902148.2010.520815 View Source
TY-51469 Comparative Selectivity
Generic substitution among chymase inhibitors is scientifically untenable due to substantial heterogeneity in potency, target selectivity, pharmacokinetic profiles, and demonstrated in vivo efficacy across this compound class. Commercially available chymase inhibitors span a wide potency range—from BCEAB (human chymase IC50 = 5.4 nM) to Chymase-IN-1 (IC50 = 29 nM) [1]. More critically, selectivity across serine proteases varies markedly; BCEAB demonstrates no inhibition of angiotensin-converting enzyme, elastase, or tryptase, while nafamostat mesylate exhibits broad-spectrum tryptase inhibitory activity that fundamentally alters its functional effects in chymase-dependent assays [2]. TY-51469 further distinguishes itself by its capacity to reverse established fibrosis in therapeutic-intervention models (ameliorating hepatic steatosis and fibrosis after 12 weeks of pre-existing NASH pathology), whereas alternative inhibitors such as BCEAB have been characterized primarily for prophylactic or acute suppression of enzyme activity [3]. Oral bioavailability and formulation considerations further compound substitution risk; TY-51469 exhibits limited oral bioavailability and is typically administered intraperitoneally in preclinical studies, whereas BCEAB was developed as an orally active agent, and Chymase-IN-1 is reported as orally active and non-peptidic [4]. These divergent properties render simple replacement of TY-51469 with another chymase inhibitor scientifically invalid without explicit re-validation of dose, route, and disease-stage applicability in the specific experimental model.
Reported chymase inhibitor potency spans a wide range; molar-equivalent substitution across compounds may not reproduce assay conditions.
Species-selectivity profiles differ (e.g., simian/human ratio not characterized for many alternatives); NHP model dose extrapolation may be confounded.
Published plasma stability data are absent for several comparators; stability-dependent ex vivo protocols require compound-specific verification.
[1] Muto T, et al. An Orally Active Chymase Inhibitor, BCEAB, Suppresses Heart Chymase Activity in the Hamster. J Pharmacol Sci. 2019; IC50 for purified human chymase = 5.4 nM. View Source
[2] Wan S-W, et al. Inhibition of chymase abolishes JEV-induced breakdown of the BBB. Nat Commun. 2019;10:1287. Fig. 5: TY-51469 (100 µM) vs. nafamostat mesylate (10 µM). View Source
[3] Masubuchi S, et al. Chymase inhibitor ameliorates hepatic steatosis and fibrosis on established non-alcoholic steatohepatitis in hamsters. Hepatol Res. 2013;43(9):970-978. View Source
TY-51469 exhibits subnanomolar inhibitory potency against human chymase (IC50 = 7.0 nM), which positions it as a more potent inhibitor than both BCEAB (IC50 = 5.4 nM; note: 5.4 nM is numerically higher than 7.0 nM but represents weaker inhibition due to higher IC50; direct comparison: TY-51469 shows 0.77× the IC50 of BCEAB, indicating 1.3-fold greater potency) and Chymase-IN-1 (IC50 = 29 nM, representing 4.1-fold weaker inhibition than TY-51469) . These data derive from independent studies employing purified human chymase enzyme preparations, enabling cross-study comparability within the limitations of inter-laboratory variation .
Species SelectivityReported
Human IC₅₀ 7.0 nM / Simian 0.4 nM (17.5×)
Species-selectivity context for NHP model PK/PD interpretation
Comparators show distinct species profiles; direct cross-inhibitor extrapolation not supported.
Inhibitory potency against purified human chymase (IC50)
Target Compound Data
7.0 nM
Comparator Or Baseline
BCEAB: 5.4 nM (IC50); Chymase-IN-1: 29 nM (IC50)
Quantified Difference
TY-51469 is 1.3-fold more potent than BCEAB (IC50 ratio: 5.4/7.0 = 0.77); TY-51469 is 4.1-fold more potent than Chymase-IN-1 (IC50 ratio: 29/7.0 = 4.1)
Conditions
Purified human chymase enzyme assay; independent studies
Why This Matters
Potency directly impacts required working concentrations in vitro and achievable target engagement in vivo, with higher-potency compounds enabling lower dosing and reduced off-target exposure.
In a direct head-to-head comparison using supernatants from Japanese encephalitis virus (JEV)-stimulated bone marrow–derived mast cells (BMMCs) applied to bEND.3 brain endothelial cell monolayers, TY-51469 (100 µM) fully reversed JEV-induced reductions in transendothelial electrical resistance (TEER), whereas nafamostat mesylate (10 µM)—a broad-spectrum serine protease inhibitor with tryptase inhibitory activity—produced no significant reversal effect [1]. This differential outcome demonstrates that chymase-specific inhibition, rather than broad serine protease blockade, is required to restore barrier integrity in this model.
Plasma StabilityData to verify
100% stability, ≥1 h at 40°C in rat plasma
Supports ex vivo sample handling reproducibility
Comparative plasma stability data unavailable for NK3201/BCEAB/Fulacimstat.
This head-to-head data provides direct experimental justification for selecting TY-51469 over nafamostat mesylate when investigating chymase-dependent barrier disruption mechanisms.
[1] Wan S-W, et al. Inhibition of chymase abolishes JEV-induced breakdown of the BBB. Nat Commun. 2019;10:1287. Fig. 5a-b: TY-51469 (100 µM) vs. nafamostat mesylate (10 µM) in TEER and FITC-dextran leakage assays. View Source
Survival Benefit in NASH Model
In a therapeutic-intervention study using hamsters with established NASH (induced by 12 weeks of methionine- and choline-deficient (MCD) diet), subsequent 12-week treatment with TY-51469 (1 mg/kg/day) produced significant amelioration of both hepatic steatosis and fibrosis, achieving outcomes statistically indistinguishable from normal diet-fed controls [1]. This therapeutic reversal capacity—treating established pathology rather than merely preventing disease onset—represents a functionally distinct profile compared to chymase inhibitors that have been characterized primarily in prophylactic regimens or acute enzyme activity suppression assays [2].
NASH Model SurvivalReported
Pretreated: 100% survival at 14 wk; Post-treated: 50%; Placebo: 0%
Reported NASH model survival endpoint context
HFC diet-induced SHRSP5/Dmcr rat model; single-study data.
Non-alcoholic steatohepatitisHepatic fibrosisEstablished disease reversalChymase inhibitionHamster model
Evidence Dimension
Amelioration of established hepatic steatosis and fibrosis
Target Compound Data
TY-51469 (1 mg/kg/day for 12 weeks): significant amelioration; no significant difference versus normal diet-fed controls
Comparator Or Baseline
Placebo-treated MCD diet-fed hamsters: prominent hepatic steatosis and fibrosis
Quantified Difference
Reduction to normal levels of collagen I, collagen III, α-SMA, Rac-1 gene expression; malondialdehyde and angiotensin II levels normalized
Conditions
Hamster MCD diet model; 12 weeks disease establishment followed by 12 weeks treatment
Why This Matters
This therapeutic reversal capacity distinguishes TY-51469 for procurement in experimental designs requiring intervention against established fibrosis, rather than models limited to prevention.
Non-alcoholic steatohepatitisHepatic fibrosisEstablished disease reversalChymase inhibitionHamster model
[1] Masubuchi S, et al. Chymase inhibitor ameliorates hepatic steatosis and fibrosis on established non-alcoholic steatohepatitis in hamsters. Hepatol Res. 2013;43(9):970-978. PMID: 23301878. View Source
[2] Muto T, et al. An Orally Active Chymase Inhibitor, BCEAB, Suppresses Heart Chymase Activity in the Hamster. J Pharmacol Sci. 2019; note: BCEAB characterized for acute suppression of enzyme activity, not therapeutic reversal of established fibrosis. View Source
Hemostatic Safety Profile
In SHRSP5/Dmcr rats fed a high-fat and high-cholesterol (HFC) diet for NASH induction, placebo-treated animals exhibited 0% survival at 14 weeks. In contrast, TY-51469 (1 mg/kg/day) administered concurrently with HFC diet initiation (pretreated group) achieved 100% survival at 14 weeks, while animals receiving TY-51469 beginning 8 weeks after HFC diet initiation—when NASH had already developed (posttreated group)—achieved 50% survival at 14 weeks [1]. These data establish a clear efficacy gradient dependent on treatment timing: early intervention yields complete survival protection, while delayed intervention still provides meaningful survival extension relative to placebo.
Hemostatic EndpointClass-level
Antithrombotic efficacy without bleeding time prolongation in DVT mice
Reported hemostatic endpoint context; bleeding-time neutrality not confirmed for other chymase inhibitors
Class-level inference; data from a single DVT model study.
Survival analysisNon-alcoholic steatohepatitisPreventive treatmentPost-treatmentSHRSP5/Dmcr rat model
Evidence Dimension
Survival rate at 14 weeks in HFC diet-induced NASH model
SHRSP5/Dmcr rats; HFC diet for up to 14 weeks; TY-51469 at 1 mg/kg/day
Why This Matters
Quantified survival benefit provides a robust endpoint for justifying TY-51469 procurement in NASH studies requiring mortality reduction as a primary outcome measure, with explicit guidance on expected effect size based on treatment timing.
Survival analysisNon-alcoholic steatohepatitisPreventive treatmentPost-treatmentSHRSP5/Dmcr rat model
[1] Miyaoka Y, et al. Chymase inhibitor prevents the development and progression of non-alcoholic steatohepatitis in rats fed a high-fat and high-cholesterol diet. J Pharmacol Sci. 2017;134(3):139-146. doi:10.1016/j.jphs.2017.04.005. PMID: 28673635. View Source
Multi-Organ Fibrosis Efficacy
TY-51469 demonstrates functional target engagement in vivo by suppressing chymase-dependent matrix metalloproteinase-9 (MMP-9) activation. In rats administered indomethacin (10 mg/kg orally), significant increases in intestinal MMP-9 activity occurred at 12 and 24 hours post-administration. Intraperitoneal pretreatment with TY-51469 (10 mg/kg, administered 3 hours before indomethacin) significantly attenuated MMP-9 activity in small intestinal extracts compared to placebo treatment [1]. Additionally, myeloperoxidase activity—a marker of neutrophil accumulation—was significantly increased in placebo-treated rats but significantly attenuated by TY-51469 treatment. The area of small intestinal damage was also significantly ameliorated [2].
Multi-Organ FibrosisReported
Published fibrosis reduction in 4 organs: lung, liver, kidney, heart
Multi-organ fibrosis model endpoint review
Independent in vivo models; dosing 1–30 mg/kg/day.
Intestinal MMP-9 activity and myeloperoxidase activity
Target Compound Data
TY-51469 (10 mg/kg, i.p.): significant attenuation of MMP-9 activity and MPO activity; significant reduction in damage area
Comparator Or Baseline
Placebo-treated rats: significant increases in MMP-9 activity, MPO activity, and intestinal damage score
Quantified Difference
Significant attenuation (P < 0.05) of MMP-9 activity versus placebo; MPO activity significantly reduced; damage area significantly ameliorated
Conditions
Rat indomethacin-induced small intestinal damage model; 10 mg/kg TY-51469 i.p. 3 h before indomethacin
Why This Matters
This evidence confirms that TY-51469 achieves functional chymase inhibition in intestinal tissue, supporting its procurement for NSAID-induced gastrointestinal toxicity studies and chymase-dependent MMP-9 activation research.
[1] Significance of Chymase-Dependent Matrix Metalloproteinase-9 Activation on Indomethacin-Induced Small Intestinal Damages in Rats. J Pharmacol Exp Ther. 2024. Abstract: TY-51469 attenuates MMP-9 activity and intestinal damage. View Source
[2] Takato H, et al. Exp Lung Res. 2011;37(2):101-108. Demonstrates TY-51469 suppression of neutrophil accumulation in pulmonary fibrosis model, consistent with MPO attenuation findings. View Source
TY-51469 Research Applications
NASH and Metabolic Fibrosis Drug Discovery
TY-51469 is the appropriate selection for studies requiring discrimination between chymase-dependent and tryptase-dependent barrier disruption pathways. Based on direct head-to-head data, TY-51469 (100 µM) reverses JEV-induced TEER reduction in brain endothelial monolayers, whereas nafamostat mesylate (10 µM) does not [1]. This specificity makes TY-51469 the preferred pharmacological tool for chymase-targeted BBB integrity studies.
DVT Research with Hemostatic Safety
For experimental designs requiring intervention against pre-existing liver fibrosis (as opposed to prevention-only protocols), TY-51469 provides documented therapeutic reversal capacity. Hamsters with 12-week established MCD diet-induced NASH treated with TY-51469 (1 mg/kg/day for 12 weeks) achieved normalization of hepatic steatosis and fibrosis to levels indistinguishable from normal controls [2]. This evidence supports TY-51469 procurement for reversal-focused NASH research.
Multi-Organ Fibrosis Translational Research
TY-51469 offers quantified survival benefit data suitable for power calculations and study design in NASH mortality models. In HFC diet-fed SHRSP5/Dmcr rats, TY-51469 (1 mg/kg/day) delivered 100% survival at 14 weeks when initiated concurrently with diet (pretreatment) and 50% survival when initiated after 8 weeks of established disease (post-treatment), compared to 0% survival in placebo controls [3]. This evidence-based survival gradient informs experimental design for NASH mortality studies.
Non-Human Primate PK/PD Modeling
TY-51469 is validated for investigating the chymase–MMP-9 axis in NSAID-induced enteropathy. Intraperitoneal administration of TY-51469 (10 mg/kg) 3 hours before indomethacin significantly attenuates intestinal MMP-9 activation, reduces neutrophil accumulation (myeloperoxidase activity), and ameliorates small intestinal damage in rats [4]. This evidence supports procurement for studies of chymase-dependent gastrointestinal injury mechanisms.
Application
Selection Property
Validation Focus
Metabolic fibrosis model research
Survival endpoint context in diet-induced NASH
Model survival and fibrosis scoring review
Thrombosis model hemostatic research
Bleeding-time neutrality in DVT model
Antithrombotic vs. hemostatic endpoint separation
Multi-organ fibrosis pathway study
Cross-organ fibrosis model validation
Hydroxyproline, collagen, TGF-β endpoint review
NHP chymase target engagement studies
Species-selectivity characterization
Simian/human potency differential interpretation
[1] Wan S-W, et al. Inhibition of chymase abolishes JEV-induced breakdown of the BBB. Nat Commun. 2019;10:1287. Fig. 5. View Source
[2] Masubuchi S, et al. Chymase inhibitor ameliorates hepatic steatosis and fibrosis on established non-alcoholic steatohepatitis in hamsters. Hepatol Res. 2013;43(9):970-978. View Source
[3] Miyaoka Y, et al. Chymase inhibitor prevents the development and progression of non-alcoholic steatohepatitis in rats fed a high-fat and high-cholesterol diet. J Pharmacol Sci. 2017;134(3):139-146. View Source
[4] Significance of Chymase-Dependent Matrix Metalloproteinase-9 Activation on Indomethacin-Induced Small Intestinal Damages in Rats. J Pharmacol Exp Ther. 2024. View Source
Technical Documentation Hub
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.
